Cas no 161798-25-0 (2H-1-Benzopyran-2-one,4-(bromomethyl)-7-hydroxy-)

2H-1-Benzopyran-2-one,4-(bromomethyl)-7-hydroxy- structure
161798-25-0 structure
Product Name:2H-1-Benzopyran-2-one,4-(bromomethyl)-7-hydroxy-
CAS No:161798-25-0
MF:C10H7BrO3
MW:255.064782381058
CID:225432
PubChem ID:5465897
Update Time:2025-04-19

2H-1-Benzopyran-2-one,4-(bromomethyl)-7-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,4-(bromomethyl)-7-hydroxy-
    • 4-(bromomethyl)-7-hydroxychromen-2-one
    • 7-HYDROXY-4-BROMOMETHYLCOUMARIN
    • 4-(Bromomethyl)-7-hydroxy-2H-chromen-2-one
    • NSC 667229
    • 7-Hydroxy-4-(bromomethyl)coumarin
    • 4-(bromomethyl)-7-hydroxy-chromen-2-one
    • AKOS017547939
    • 2H-1-Benzopyran-2-one, 4-(bromomethyl)-7-hydroxy-
    • XFNVWGFZARBVBT-UHFFFAOYSA-N
    • GEO-02733
    • 9B6VKC9ZVK
    • SCHEMBL3868315
    • MFCD01862969
    • NSC667229
    • 161798-25-0
    • 4-(bromomethyl)-7-hydroxy-2h-1-benzopyran-2-one
    • 4-bromomethyl-7-hydroxycoumarin
    • CHEMBL1996493
    • W-200149
    • NSC-667229
    • A858015
    • DTXSID80167241
    • UNII-9B6VKC9ZVK
    • NCI60_023403
    • Inchi: 1S/C10H7BrO3/c11-5-6-3-10(13)14-9-4-7(12)1-2-8(6)9/h1-4,12H,5H2
    • InChI Key: XFNVWGFZARBVBT-UHFFFAOYSA-N
    • SMILES: BrCC1=CC(=O)OC2C=C(C=CC1=2)O

Computed Properties

  • Exact Mass: 253.957857
  • Monoisotopic Mass: 253.957857
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.726
  • Boiling Point: 421.3°Cat760mmHg
  • Flash Point: 208.6°C
  • Refractive Index: 1.652

2H-1-Benzopyran-2-one,4-(bromomethyl)-7-hydroxy- Related Literature

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